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Compound of Interest

N-(pyridin-2-
Compound Name:

ylmethyl)cyclopropanamine
CAS No.: 626210-44-4

Cat. No.: B1269439

Get Quote

\ J

Chemoinformatic Profile & Structural Alerts

Before wet-lab screening, we must understand the physicochemical behavior of the molecule.
The structure consists of a basic secondary amine (

) flanked by a pyridine ring and a cyclopropyl group.
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Property Value (Predicted) Implication for Screening

Fragment-like; requires high-

Molecular Weight 148.21 g/mol concentration screening (10—
100 pM).
Moderate lipophilicity; likel
cLogP ~1.2-15 Pop y y
good membrane permeability.
High potential for Blood-Brain
TPSA ~25 A2 _ _
Barrier (BBB) penetration.
Critical: Known structural alert
Structural Alert 1 N-Cyclopropylamine for CYP450 Mechanism-Based
Inhibition (Suicide Substrate).
Potential for heme-iron
Structural Alert 2 Pyridine Nitrogen coordination (CYP inhibition) or

metalloenzyme binding.

Strategic Directive

Because of the N-cyclopropylamine motif, the primary risk is not lack of potency, but metabolic
toxicity. This group can undergo single-electron transfer (SET) oxidation by CYPs, leading to
ring opening and covalent modification of the heme porphyrin. Therefore, ADME/Tox profiling
must prioritize efficacy screening.

Tier 1: Safety Pharmacology (The "Kill" Step)

Unlike standard cascades that start with efficacy, this scaffold requires immediate safety de-
risking due to the cyclopropylamine warhead.

CYP450 Time-Dependent Inhibition (TDI)

Objective: Determine if the compound irreversibly inactivates CYP enzymes (specifically
CYP2D6 and CYP3A4). Rationale: The cyclopropylamine radical cation can covalently bind to
the CYP active site, permanently disabling the enzyme. This is a "hard stop" for drug
candidates.
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Protocol: IC50 Shift Assay

Incubation: Prepare two parallel reactions with Human Liver Microsomes (HLM).
o Set A (-NADPH): Compound + HLM (30 min pre-incubation without cofactor).

o Set B (+NADPH): Compound + HLM + NADPH (30 min pre-incubation to allow
inactivation).

Probe Substrate: Add specific CYP substrates (e.g., Midazolam for 3A4) to both sets.

Readout: Measure metabolite formation via LC-MS/MS.

Analysis: Calculate the ratio of IC50 values.

o Criterion: A shift > 1.5-fold indicates Mechanism-Based Inhibition (MBI).

hERG Channel Blockade (Cardiotoxicity)

Objective: Assess QT prolongation risk. Rationale: The combination of a basic amine and a
lipophilic aromatic ring (pyridine) fits the pharmacophore for hERG channel blockers. Method:
Automated Patch Clamp (e.g., QPatch or PatchXpress) using CHO cells stably expressing
hERG (

).
e Concentration: Screen at 10 pM and 30 pM.

e Acceptance: < 20% inhibition at 10 uM is preferred for a fragment of this size.

Tier 2: Primary Target Screening (Fragment
Profiling)

If the compound passes the TDI check, we screen for biological activity. Given its structure, it
mimics histamine and monoamine neurotransmitters.

GPCR "Off-Target" Panel

The pyridine-ethylamine mimic structure suggests affinity for aminergic GPCRs.
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 Priority Targets:

o Histamine H3 Receptor: (High probability hit; H3 ligands often feature imidazole/pyridine
mimics + basic amines).

o Adrenergic

: Common off-target for imidazoline-like structures.

o Dopamine D2/D3: Due to the linker length.
Protocol: Radioligand Binding Assay
o Format: Competition binding using membrane preparations.
e Tracer: [3H]-N-methylhistamine (for H3) or [3H]-Clonidine (for

).

e Screening Conc: Single point at 10 uM.
e Hit Threshold: > 50% displacement triggers

determination.

Metalloenzyme Screening

The pyridine nitrogen is an efficient ligand for Zinc (

) or Iron (

).

o Targets: Matrix Metalloproteinases (MMPSs) or Histone Deacetylases (HDACS).

o Assay: Fluorogenic substrate cleavage assay.

Visualization of Screening Logic
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The following diagram illustrates the decision matrix for this specific scaffold, prioritizing the
metabolic liability check.

Compound: N-(pyridin-2-ylmethyl)cyclopropanamine

Structural Alert: N-CPA \Basic Amine

Tier 1: Liability Assessment (Critical)

CYP Time-Dependent Inhibition
(Target: CYP3A4/2D6)
Risk: Suicide Substrate

hERG Patch Clamp
(Cardiotoxicity)

Pass Criteria:
Shift < 1.5x & hERG IC50 > 30pM

Aminergic GPCR Panel Metalloenzyme Screen Terminate / Structural Redesign
(H3, Alpha2, D2) (MMPs, HDACs) (Replace Cyclopropyl)

Click to download full resolution via product page

Figure 1: Strategic screening cascade designed to filter metabolic liabilities associated with the
cyclopropylamine moiety before investing in efficacy profiling.

Detailed Experimental Protocol: CYP TDI Assay
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This is the most critical experiment for this compound. A standard IC50 is insufficient; you must

perform the IC50 Shift assay.

Reagents

Microsomes: Pooled Human Liver Microsomes (HLM), 20 mg/mL protein.

Buffer: 100 mM Potassium Phosphate (pH 7.4).

Cofactor: NADPH regenerating system (1.3 mM NADP+, 3.3 mM Glucose-6-phosphate, 0.4
U/mL G6PDH).

Test Compound: 10 mM stock in DMSO.

Workflow

Preparation: Dilute test compound to 7 concentrations (e.g., 0.1 uM to 50 uM) in buffer. Final
DMSO < 0.1%.

Pre-Incubation (The Shift Step):

o Plate A (+NADPH): Mix 180 pL Microsomes + 20 uL Compound + NADPH. Incubate at
37°C for 30 minutes. (Allows mechanism-based inactivation to occur).

o Plate B (-NADPH): Mix 180 pL Microsomes + 20 pL Compound + Buffer. Incubate at 37°C
for 30 minutes.

Substrate Addition: After 30 mins, add the CYP-specific probe substrate (e.g., Testosterone
for CYP3A4) and NADPH to both plates.

Reaction: Incubate for 10-20 minutes (linear phase of metabolite formation).
Quench: Stop reaction with ice-cold Acetonitrile containing Internal Standard.

Analysis: Centrifuge and analyze supernatant via LC-MS/MS.

Data Interpretation

Calculate the
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for Plate A (shifted) and Plate B (non-shifted).

Result: If

, the compound is a mechanism-based inhibitor.

Action: If positive, the N-cyclopropyl group is likely forming a radical intermediate. The
scaffold must be modified (e.g., methylate the cyclopropyl or replace with isopropyl).
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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